Cas no 1250239-46-3 (3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid)

• Product Name: 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid
• CAS No: 1250239-46-3
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 6503810
• PubChem ID: 61922787
• Update Time: 2025-10-31

3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid
• EN300-1123417
• 1250239-46-3
• AKOS011196712

• Inchi： 1S/C9H14ClN3O2/c1-3-11-9(2,8(14)15)6-13-5-7(10)4-12-13/h4-5,11H,3,6H2,1-2H3,(H,14,15)
• InChI Key： OPQKVNYENNLZPF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(=O)O)(C)NCC

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid

3-(4-Chloro-1H-Pyrazol-1-yl)-2-(Ethylamino)-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1250239-46-3, commonly referred to as 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring, which is a five-membered aromatic ring containing two adjacent nitrogen atoms. The presence of the pyrazole moiety, along with the ethylamino and methyl substituents, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as ligands in metalloenzyme inhibition and their potential as scaffolds for drug development. The chloro-substituted pyrazole in this compound adds electron-withdrawing effects, enhancing its ability to interact with biological targets such as proteins and nucleic acids. This makes it a promising candidate for applications in antimicrobial agents, anticancer drugs, and neuroprotective therapies.

The synthesis of 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. The introduction of the ethylamino and methyl groups is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions optimized for scalability.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in drug design. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their functional groups, allowing for fine-tuning of pharmacokinetic profiles. By replacing certain groups within the molecule, researchers can enhance bioavailability, reduce toxicity, or improve target specificity. For instance, substituting the ethylamino group with other alkylamines has been shown to significantly alter the compound's solubility and permeability across biological membranes.

Emerging research has also explored the role of this compound in metalloenzyme inhibition, particularly targeting enzymes such as metallo-beta-lactamases and matrix metalloproteinases (MMPs). These enzymes are implicated in various pathological conditions, including antibiotic resistance and cancer metastasis. The pyrazole moiety in this compound has been found to coordinate with the metal centers of these enzymes, effectively inhibiting their catalytic activity. This discovery opens new avenues for developing novel therapeutic agents that address unmet medical needs.

In addition to its therapeutic potential, 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid has shown promise as a fluorescent probe for sensing metal ions in complex biological matrices. Its ability to undergo fluorescence modulation upon binding to specific metal ions makes it a valuable tool in analytical chemistry and environmental monitoring. Recent studies have demonstrated its sensitivity towards heavy metals such as lead (Pb²⁺) and mercury (Hg²⁺), which are prevalent contaminants in industrial wastewater.

The pharmacokinetic profile of this compound has also been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical studies indicate that it exhibits moderate bioavailability when administered orally, with a half-life sufficient for once-daily dosing regimens. Furthermore, its metabolic stability has been optimized through structural modifications, reducing the likelihood of adverse drug interactions.

From an environmental standpoint, the synthesis and application of this compound are designed to align with green chemistry principles. The use of renewable feedstocks, energy-efficient reaction conditions, and recyclable catalysts minimizes its ecological footprint. Additionally, its degradation products have been shown to be non-toxic under standard environmental conditions, further supporting its sustainable use.

In conclusion, 3-(4-chloro-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid represents a versatile platform for advancing both medicinal and analytical chemistry research. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in addressing critical challenges across diverse scientific domains.